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Compound of Interest

Compound Name: tert-Butyl nitrite

Cat. No.: B031348

Essential Safety and Handling Guide for tert-Butyl
Nitrite

This guide provides critical safety, handling, and disposal information for the use of tert-Butyl
nitrite in a laboratory setting. Adherence to these protocols is essential for ensuring the safety
of all personnel. Tert-Butyl nitrite is a highly flammable and toxic chemical that requires
stringent safety measures during handling, storage, and disposal.

Hazard Summary

tert-Butyl nitrite is a highly flammable liquid and vapor that is harmful if swallowed or inhaled.
[1][2][3] It is known to cause skin and eye irritation.[4][5] The vapors can form explosive
mixtures with air and may travel a considerable distance to an ignition source.[1] It is also
sensitive to light.[2][4] Due to these hazards, wearing appropriate Personal Protective
Equipment (PPE) and following strict handling procedures is mandatory.

Personal Protective Equipment (PPE) Requirements

All personnel handling tert-Butyl nitrite must use the following PPE. Equipment should be
inspected prior to each use.[2]
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Body Part Required PPE Standards & Specifications
Goggles must comply with EU
Standard EN166 or OSHA 29
Chemical safety gogglesanda  CFR 1910.133.[2][4] Contact
Eyes/Face )
face shield. lenses should not be worn as
they can absorb and
concentrate irritants.[1]
The specific glove material
Chemical-resistant gloves should be chosen based on
Skin (e.g., lightweight rubber) and breakthrough time and

flame-retardant, antistatic

protective clothing.

permeation rate. Always
inspect gloves for integrity
before use.[1][2][4]

Respiratory

A NIOSH-approved respirator
with an appropriate filter (Type
AX recommended) is required
if handling outside a fume
hood or when vapors/aerosols

may be generated.

A respiratory protection
program that meets OSHA 29
CFR 1910.134 and ANSI
Z88.2 or European Standard
EN 149 must be followed.[4]

Operational Plan: Safe Handling Protocol

Follow these steps to ensure the safe handling of tert-Butyl nitrite.

1. Preparation:

o Ensure a chemical fume hood, eyewash station, and safety shower are readily accessible

and operational.[4]

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

» Remove all potential ignition sources from the work area, including sparks, open flames, and

hot surfaces.[2][6]

o Use only explosion-proof electrical equipment and non-sparking tools.[1][7]
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Assemble all necessary equipment and reagents before handling the chemical.

Ground and bond all containers during transfer to prevent static electricity buildup.[1][4][7]
. Handling:

Don the required PPE as specified in the table above.

Avoid all direct contact with the chemical, including skin and eye contact, and inhalation of
vapors.[1]

When transferring, pour slowly to minimize splashing and vapor generation.
Keep the container tightly closed when not in use.[2]
Do not eat, drink, or smoke in the handling area.[1][7]

. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling is
complete.[1][4]

Clean the work area and any contaminated equipment.

Remove protective clothing and store or dispose of it correctly. Contaminated clothing should
be laundered separately before reuse.[1][4]

Storage and Disposal Plans

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage Protocol
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Parameter Requirement

Store in a cool, dry, well-ventilated, flame-proof

Location
area.[1]
Recommended storage temperature is 2-8 °C.
Temperature
[2]
] Keep in the original, tightly sealed container.[2]
Container ]
[4] Protect from physical damage.
- Protect from light.[4] Store away from heat and
Conditions S
ignition sources.[1]
Keep away from incompatible materials such as
Incompatibilities strong acids, reducing agents, and finely

powdered metals.[4]

Disposal Protocol

Waste containing tert-Butyl nitrite is classified as hazardous waste.[3]
e Segregation: Do not mix tert-Butyl nitrite waste with other waste streams.[2]

o Collection: Collect all waste, including contaminated absorbent materials and empty
containers, in a designated, properly labeled, and sealed hazardous waste container. Empty
containers may retain explosive vapors and should be handled as hazardous.[3][4]

o Disposal: Arrange for disposal through a licensed hazardous waste disposal company.[2] All
disposal activities must comply with local, state, and federal regulations.[3][7]

Emergency Procedures

Immediate and appropriate action is crucial in an emergency.

Spill Response
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Spill Size

Action

Minor Spill

1. Remove all ignition sources.[1] 2. Wearing
appropriate PPE, contain the spill with a non-
combustible absorbent material (e.g.,
vermiculite, sand, or earth).[1][2] 3. Collect the
absorbed material using non-sparking tools and
place it in a sealed container for hazardous
waste disposal.[1][4]

Major Spill

1. Evacuate the area immediately.[2] 2. Alert
laboratory personnel and contact the institution's
emergency response team. 3. Remove all
ignition sources if it is safe to do so.[2] 4.

Prevent the spill from entering drains.[2][6]

First Aid Measures
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Exposure Route

Immediate Action

Inhalation

Move the person to fresh air. If breathing is
difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[2]14]

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin with large amounts of
running water for at least 15 minutes. Seek

medical attention if irritation develops.[1][4]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids
open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth and have them
drink two glasses of water. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[2][4]

Workflow for Handling tert-Butyl Nitrite
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1. Preparation Phase

Start: Plan Experiment

Verify Fume Hood,
Eyewash & Shower
Are Operational

Safety Equip. OK

Don Required PPE:

- Goggles & Face Shield
- Resistant Gloves
- Protective Clothing

\i
Prepare Work Area:
- Remove Ignition Sources
- Use Explosion-Proof Equip.

2. Handlipg Phase

Handle tert-Butyl Nitrite:
- Inside Fume Hood
- Ground Containers
- Avoid Contact & Inhalation

Monitor for Spills
or Exposure

/érocedure Complete \|ncident Occurs

3. Post-Handling %Disposal Emergency Path

Clean Work Area & Spill / Exposure
Equipment Occurs

/

Remove PPE Correctly

:

Wash Hands Thoroughly Seek Medical Attention

'

Dispose of Waste:
- Segregate Chemical Waste
- Use Labeled, Sealed Container

Execute Spill Response

& First Aid Protocols

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of tert-Butyl nitrite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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